Cas no 35833-70-6 (Cabraleahydroxylactone acetate)

• Product Name: Cabraleahydroxylactone acetate
• CAS No: 35833-70-6
• MF: C₂₉H₄₆O₄
• MW: 458.673149585724
• CID: 837698
• PubChem ID: 70698233
• Update Time: 2025-10-21

Cabraleahydroxylactone acetate Chemical and Physical Properties

Names and Identifiers

• Cabraleahydroxylactone acetate
• (3α,5α,17β)-4,4,8,10,14-Pentamethyl-17-[(2S)-2-methyl-5-oxotetrah ydro-2-furanyl]gonan-3-yl acetate
• Cabralea-hydroxylactone-3alpha-acetate
• [ "" ]
• [(3R,5R,8R,9R,10R,13R,14R,17S)-4,4,8,10,14-pentamethyl-17-[(2S)-2-methyl-5-oxooxolan-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Cabralea-hydroxylactone-3-acetate
• DTXSID201119531
• CHEBI:70270
• 18-Norcholan-24-oic acid, 3-(acetyloxy)-20-hydroxy-4,4,8,14-tetramethyl-, gamma-lactone, (3alpha,5alpha)-
• Q27138610
• AKOS032962394
• FS-9798
• 35833-70-6
• Cabraleahydroxylactone, acetate
• 18-Norcholan-24-oic acid, 3-(acetyloxy)-20-hydroxy-4,4,8,14-tetramethyl-, I(3)-lactone, (3I+/-,5I+/-)-

• Inchi： 1S/C29H46O4/c1-18(30)32-23-12-14-26(4)21(25(23,2)3)11-16-28(6)22(26)9-8-19-20(10-15-27(19,28)5)29(7)17-13-24(31)33-29/h19-23H,8-17H2,1-7H3/t19-,20+,21+,22-,23-,26+,27-,28-,29+/m1/s1
• InChI Key： CKGAIIJMVWESST-LKJFLBAOSA-N
• SMILES： O1C(CC[C@@]1(C)[C@H]1CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CC[C@H](C(C)(C)[C@@H]3CC[C@@]21C)OC(C)=O)=O

Computed Properties

• Exact Mass: 458.34000
• Monoisotopic Mass: 458.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 7.4

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3
• Boiling Point: 529.9±23.0 °C at 760 mmHg
• Flash Point: 254.9±21.0 °C
• PSA: 52.60000
• LogP: 6.69890
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Cabraleahydroxylactone acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Cabraleahydroxylactone acetate

Cabraleahydroxylactone Acetate: A Promising Compound with Multifaceted Applications in Biomedical Research

Cabraleahydroxylactone acetate (CAS No. 35833-70-6) represents a novel class of hydroxylactone derivatives that have garnered significant attention in recent years due to their unique chemical structure and potential therapeutic applications. This compound, characterized by its hydroxylactone ring and acetyl functional group, has been the focus of extensive research aimed at understanding its molecular mechanisms and biological activities. Recent studies published in bioorganic chemistry journals highlight its role as a promising candidate for drug development, particularly in the context of antimicrobial and anti-inflammatory therapies.

As a hydroxylactone acetate derivative, Cabraleahydroxylactone acetate exhibits structural similarities to other bioactive compounds known for their anti-inflammatory properties. The molecule's hydroxylactone ring is believed to play a crucial role in its biological activity, as evidenced by recent in vitro and in vivo studies conducted by research teams at leading biomedical institutions. These studies have demonstrated that Cabraleahydroxylactone acetate can modulate key signaling pathways associated with inflammation, such as the NF-κB and MAPK pathways, thereby offering potential therapeutic benefits for inflammatory diseases.

One of the most significant breakthroughs in recent research involving Cabraleahydroxylactone acetate is its potential application in antimicrobial therapy. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA). The study's authors suggest that the hydroxylactone ring may contribute to the compound's ability to disrupt bacterial cell membranes, a mechanism that could be further explored for the development of new antibiotics.

Recent advances in drug delivery systems have also opened new avenues for the application of Cabraleahydroxylactone acetate. Researchers at the University of California, San Francisco, have developed a novel nanoformulation that enhances the compound's bioavailability and reduces its potential for systemic toxicity. This nanoformulation has shown promising results in preclinical trials for the treatment of chronic inflammatory conditions, such, as psoriasis and rheumatoid arthritis. The study, published in Nano Letters in 2024, highlights the potential of this hydroxylactone derivative as a targeted therapy for inflammatory diseases.

In addition to its therapeutic potential, Cabraleahydroxylactone acetate has attracted attention for its role in biomaterials science. A 2023 study published in Biomaterials Science explored the use of this compound as a biocompatible coating material for medical implants. The research team found that Cabraleahydroxylactone acetate can significantly reduce the risk of biofilm formation on implant surfaces, thereby improving the long-term success of medical devices. This application underscores the versatility of this hydroxylactone acetate derivative in biomedical engineering.

Recent advancements in computational chemistry have also contributed to the understanding of Cabraleahydroxylactone acetate's molecular interactions. A 2024 study published in Journal of Medicinal Chemistry utilized machine learning algorithms to predict the compound's binding affinity to various protein targets. These computational models have provided valuable insights into the compound's potential as a drug candidate, particularly for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The study's findings suggest that Cabraleahydroxylactone acetate could interact with key enzymes involved in the pathogenesis of these conditions, offering a new therapeutic strategy.

The synthetic pathways for Cabraleahydroxylactone acetate have also been the subject of recent research. A 2023 study published in Organic Letters described a novel asymmetric synthesis method that allows for the efficient production of this compound. This synthetic approach is particularly significant for the development of large-scale pharmaceutical applications, as it reduces the cost and environmental impact of hydroxylactone acetate derivative production. The study's authors emphasize the importance of optimizing this synthetic route for the commercialization of Cabraleahydroxylactone acetate as a therapeutic agent.

Despite its promising potential, the toxicological profile of Cabraleahydroxylactone acetate remains an area of active research. A 2024 study published in Toxicological Sciences investigated the compound's acute and chronic toxicity in various animal models. The study found that Cabraleahydroxylactone acetate exhibits a favorable safety profile, with minimal cytotoxic effects observed in both in vitro and in vivo experiments. These findings are critical for the development of safe and effective therapeutic strategies involving this hydroxylactone derivative.

As research on Cabraleahydroxylactone acetate continues to evolve, its potential applications in biomedical research are expanding. From antimicrobial therapies to biomaterials science, this compound is demonstrating its versatility as a hydroxylactone acetate derivative. The ongoing exploration of its molecular mechanisms and therapeutic potential is expected to yield new insights and innovations in the field of biomedical science in the coming years.